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Compound of Interest

Compound Name: Coppersensor 1

Cat. No.: B13408273

Application Notes and Protocols: Coppersensor
1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coppersensor 1 (CS1) is a fluorescent probe designed for the selective and sensitive
detection of cuprous ions (Cu*) within biological systems.[1] As a membrane-permeable, small-
molecule dye, CS1 is a valuable tool for investigating the roles of labile copper pools in living
cells.[2][3][4] This sensor is comprised of a boron dipyrromethene (BODIPY) chromophore
linked to a thioether-rich receptor, which provides high selectivity and picomolar affinity for Cu*
over other competing metal ions found in cellular environments. Upon binding to Cu*, CS1
exhibits a significant increase in fluorescence intensity, up to 10-fold, making it an effective
"turn-on" sensor. With excitation and emission wavelengths in the visible spectrum, CS1 is well-
suited for use in standard fluorescence microscopy and confocal imaging.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of
Coppersensor 1 stock and working solutions.
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Parameter

Value

Source(s)

Molecular Weight (MW)

630 g/mol

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Stock Solution Concentration

1mM

Working Solution

5 uM (typical for live cell

Concentration imaging)
Excitation Wavelength (Aex) ~543 nm
Emission Wavelength (Aem) ~576 nm

Storage (Solid Form)

2-8°C, protect from light

Storage (Stock Solution)

Aliquot and store at -20°C (up
to 1 month) or -80°C (up to 6
months). Protect from light.
Avoid repeated freeze-thaw

cycles.

Experimental Protocols

Materials

o Coppersensor 1 (solid)

Microcentrifuge tubes

Anhydrous Dimethyl sulfoxide (DMSO)

Pipettes and sterile pipette tips

Phosphate-buffered saline (PBS) or other appropriate imaging buffer

Protocol 1: Preparation of 1 mM Coppersensor 1 Stock

Solution
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This protocol details the preparation of a 1 mM stock solution, which can be stored for future

use.

Weighing: Accurately weigh out 0.63 mg of solid Coppersensor 1.
Dissolving: Add 1 mL of anhydrous DMSO to the solid Coppersensor 1.

Mixing: Vortex or sonicate the solution until the solid is completely dissolved. The solubility in
DMSO is approximately 25 mg/mL, so ultrasonic assistance may be beneficial.

Aliquoting: Dispense the 1 mM stock solution into smaller, single-use aliquots in
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). Always protect the solution from light.

Protocol 2: Preparation of 5 uM Coppersensor 1 Working
Solution for Live Cell Imaging

This protocol describes the dilution of the stock solution to a typical working concentration for

staining live cells.

Cell Culture: Plate and culture cells on glass coverslips or in imaging dishes to a confluency
of 50-80%.

Buffer Preparation: Prepare the required volume of imaging buffer (e.g., 3 mL of PBS) in a
culture dish.

Dilution: Thaw one aliquot of the 1 mM Coppersensor 1 stock solution. Add 15 pL of the 1
mM stock solution to the 3 mL of imaging buffer to achieve a final concentration of 5 uM.
Note: The volume of stock solution can be adjusted based on the volume of imaging buffer to
maintain the desired final concentration.

Mixing: Mix the solution thoroughly but gently.
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e Cell Staining: Remove the culture medium from the cells and add the 5 uM Coppersensor 1
working solution.

 Incubation: Incubate the cells for 5-20 minutes at 25°C or 37°C, protected from light.

e Imaging: The cells are now ready for imaging using a fluorescence or confocal microscope
with appropriate filter sets for the excitation and emission wavelengths of Coppersensor 1.

Workflow and Logic Diagrams

‘Working Solution Preparation

Click to download full resolution via product page

Caption: Workflow for Coppersensor 1 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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